Cas no 1171203-89-6 (1-methyl-2-{4-(thiophene-2-sulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole)

• Product Name: 1-methyl-2-{4-(thiophene-2-sulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole
• CAS No: 1171203-89-6
• MF: C₁₇H₂₀N₄O₂S₂
• MW: 376.496300697327
• CID: 6142368
• PubChem ID: 44087486
• Update Time: 2025-06-15

1-methyl-2-{4-(thiophene-2-sulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-{4-(thiophene-2-sulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole
• SR-01000923965-1
• F5620-0095
• 1171203-89-6
• 1-methyl-2-[(4-thiophen-2-ylsulfonylpiperazin-1-yl)methyl]benzimidazole
• AKOS024268058
• 1-methyl-2-((4-(thiophen-2-ylsulfonyl)piperazin-1-yl)methyl)-1H-benzo[d]imidazole
• SR-01000923965

• Inchi： 1S/C17H20N4O2S2/c1-19-15-6-3-2-5-14(15)18-16(19)13-20-8-10-21(11-9-20)25(22,23)17-7-4-12-24-17/h2-7,12H,8-11,13H2,1H3
• InChI Key： RRVVQPFGRVHFQS-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCN(CC2=NC3C=CC=CC=3N2C)CC1)(=O)=O

Computed Properties

• Exact Mass: 376.10276824g/mol
• Monoisotopic Mass: 376.10276824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-methyl-2-{4-(thiophene-2-sulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole

Comprehensive Overview of 1-methyl-2-{4-(thiophene-2-sulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole (CAS No. 1171203-89-6)

1-methyl-2-{4-(thiophene-2-sulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole (CAS No. 1171203-89-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound combines a benzodiazole core with a thiophene-sulfonyl-piperazine moiety, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy development.

The molecular structure of 1-methyl-2-{4-(thiophene-2-sulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole features a 1,3-benzodiazole scaffold, which is widely recognized for its bioisosteric properties in medicinal chemistry. The incorporation of a thiophene-2-sulfonyl group enhances its electronic properties, while the piperazine ring contributes to its solubility and binding affinity. This combination addresses common challenges in drug design, such as improving blood-brain barrier permeability and metabolic stability—key topics frequently searched by researchers in pharmacokinetics studies.

Recent literature highlights the growing demand for small-molecule modulators in neurodegenerative diseases and oncology, where compounds like 1171203-89-6 show promise. Its structural similarity to known histamine receptor ligands has also sparked interest in immunology research. Discussions on platforms like ResearchGate often focus on how such compounds could address drug resistance or serve as allosteric modulators, reflecting the compound's relevance to contemporary biomedical challenges.

From a synthetic chemistry perspective, the preparation of 1-methyl-2-{4-(thiophene-2-sulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole typically involves multistep organic synthesis, including sulfonylation and N-alkylation reactions. Optimizing these processes is a frequent topic in patent applications, as industries seek cost-effective routes for scale-up. The compound's logP and pKa values (often queried in chemical databases) further underscore its potential as a lead candidate for structure-activity relationship (SAR) studies.

In material science, the thiophene component of this compound has drawn parallels to conductive polymers, a trending topic in renewable energy research. Its electron-rich structure could contribute to developments in organic semiconductors or photovoltaic materials, aligning with global interests in sustainable technologies. Such interdisciplinary applications make CAS No. 1171203-89-6 a versatile subject for academic and industrial investigations.

Analytical characterization of this compound typically employs HPLC-MS and NMR spectroscopy—techniques frequently discussed in method development forums. Researchers emphasize the importance of purity validation (>98%) for biological assays, a detail often highlighted in supplier specifications. The compound's stability under various pH conditions (a common search query for formulation scientists) further supports its viability in preclinical studies.

As regulatory agencies emphasize green chemistry principles, synthetic routes for 1171203-89-6 that minimize hazardous byproducts are gaining traction. This aligns with the pharmaceutical industry's focus on process intensification and atom economy—topics dominating recent conferences on synthetic methodology. The compound's potential as a scaffold for fragment-based drug design also resonates with current trends in computational chemistry and AI-assisted molecular docking studies.

In conclusion, 1-methyl-2-{4-(thiophene-2-sulfonyl)piperazin-1-ylmethyl}-1H-1,3-benzodiazole represents a compelling case study at the intersection of medicinal chemistry and materials science. Its structural complexity and multifunctional groups position it as a valuable candidate for addressing pressing challenges in precision medicine and advanced materials, while its synthetic accessibility meets industrial demands for scalable production. Ongoing research will likely uncover further applications for this versatile molecule.